Cas no 2580178-22-7 (2-[(Tert-butoxy)carbonyl]-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid)

• Product Name: 2-[(Tert-butoxy)carbonyl]-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• CAS No: 2580178-22-7
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6602810
• PubChem ID: 165895356
• Update Time: 2025-11-01

2-[(Tert-butoxy)carbonyl]-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(tert-butoxy)carbonyl]-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• EN300-27159067
• 2580178-22-7
• 2-[(Tert-butoxy)carbonyl]-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• Inchi： 1S/C17H23NO4/c1-16(2,3)22-15(21)18-13(14(19)20)12-9-7-6-8-11(12)10-17(18,4)5/h6-9,13H,10H2,1-5H3,(H,19,20)
• InChI Key： TXPNBVXYTWVGCR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C(=O)O)C2C=CC=CC=2CC1(C)C)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-[(Tert-butoxy)carbonyl]-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

Comprehensive Overview of 2-[(Tert-butoxy)carbonyl]-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2580178-22-7)

2-[(Tert-butoxy)carbonyl]-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (CAS No. 2580178-22-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the tetrahydroisoquinoline family, a structural motif frequently explored in drug discovery due to its bioactivity and versatility. The presence of both tert-butoxycarbonyl (Boc) and carboxylic acid functional groups makes it a valuable intermediate for peptide coupling, protecting group strategies, and the development of novel therapeutic agents.

In recent years, the demand for Boc-protected intermediates like 2580178-22-7 has surged, driven by advancements in small-molecule drug development and medicinal chemistry. Researchers are particularly interested in its role in synthesizing central nervous system (CNS) targeting compounds, as tetrahydroisoquinoline derivatives exhibit affinity for neurotransmitter receptors. This aligns with trending topics such as neurodegenerative disease research (e.g., Alzheimer’s and Parkinson’s) and pain management therapeutics, where such scaffolds are frequently investigated.

The compound’s CAS No. 2580178-22-7 is often searched alongside terms like "Boc-protected tetrahydroisoquinoline synthesis", "carboxylic acid derivatives in drug design", and "building blocks for peptidomimetics". These queries reflect its relevance in high-throughput screening and fragment-based drug discovery. Additionally, its stability under mild conditions makes it suitable for solid-phase peptide synthesis (SPPS), a technique gaining traction due to its efficiency in producing bioconjugates and targeted therapies.

From a synthetic chemistry perspective, 2-[(Tert-butoxy)carbonyl]-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid offers advantages such as stereochemical control and compatibility with green chemistry principles. Its dimethyl-substituted ring system enhances conformational rigidity, a feature critical for optimizing drug-receptor interactions. This property is frequently highlighted in discussions about molecular docking and structure-activity relationship (SAR) studies, which are hot topics in computational chemistry forums.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing functionalized polymers and supramolecular assemblies. Its dual functionality allows for covalent attachment to surfaces or other monomers, a trait exploited in smart materials research. Searches like "Boc-carboxylic acid hybrid materials" or "tetrahydroisoquinoline-based sensors" underscore its interdisciplinary appeal.

Quality and purity are paramount for CAS No. 2580178-22-7, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its specifications. This aligns with industry standards for GMP-compliant intermediates and regulatory requirements in preclinical development.

In summary, 2-[(Tert-butoxy)carbonyl]-3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid represents a critical tool for modern chemical research. Its multifaceted utility—spanning drug discovery, peptide engineering, and advanced materials—positions it at the intersection of innovation and practicality. As the scientific community continues to explore structure-driven design and sustainable synthesis, compounds like 2580178-22-7 will remain indispensable.